Lomefloxacin-D5 Hydrochloride Lomefloxacin-D5 Hydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC16624195
InChI: InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/i1D3,3D2;
SMILES:
Molecular Formula: C17H20ClF2N3O3
Molecular Weight: 392.8 g/mol

Lomefloxacin-D5 Hydrochloride

CAS No.:

Cat. No.: VC16624195

Molecular Formula: C17H20ClF2N3O3

Molecular Weight: 392.8 g/mol

* For research use only. Not for human or veterinary use.

Lomefloxacin-D5 Hydrochloride -

Specification

Molecular Formula C17H20ClF2N3O3
Molecular Weight 392.8 g/mol
IUPAC Name 6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1-(1,1,2,2,2-pentadeuterioethyl)quinoline-3-carboxylic acid;hydrochloride
Standard InChI InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/i1D3,3D2;
Standard InChI Key KXEBLAPZMOQCKO-IYSLTCQOSA-N
Isomeric SMILES [2H]C([2H])([2H])C([2H])([2H])N1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl
Canonical SMILES CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl

Introduction

Chemical and Structural Characteristics

Molecular Composition and Isotopic Labeling

Lomefloxacin-D5 hydrochloride (C₁₇H₁₅D₅ClF₂N₃O₃) features deuterium substitution at five hydrogen positions within the parent lomefloxacin structure. Comparative analysis of molecular formulas reveals the intentional isotopic enrichment:

PropertyLomefloxacin HydrochlorideLomefloxacin-D5 Hydrochloride
Molecular FormulaC₁₇H₁₉ClF₂N₃O₃C₁₇H₁₅D₅ClF₂N₃O₃
Molecular Weight (g/mol)387.81392.84
Deuterium Substitution05

This strategic labeling minimizes isotopic interference during mass spectrometric analysis while maintaining chromatographic behavior identical to the native compound . The deuterium atoms are typically incorporated at metabolically stable positions to ensure the internal standard remains intact throughout sample preparation and analysis .

Spectral Properties and Structural Confirmation

Nuclear magnetic resonance (NMR) studies of deuterated analogs like lomefloxacin-D5 hydrochloride demonstrate characteristic peak shifts in ¹H-NMR spectra corresponding to deuterium substitution. For instance, protons adjacent to fluorinated positions typically show downfield shifts of 0.1–0.3 ppm compared to the non-deuterated form . Mass spectral analysis reveals a primary ion cluster at m/z 356.38 for the protonated molecule, with the deuterium-enriched species displaying a +5 Da mass shift relative to the native compound . These distinct spectral features enable unambiguous identification in complex matrices.

Analytical Applications in Pharmaceutical Research

Role as Internal Standard in Quantification

Recent advancements in LC-MS methodologies have established lomefloxacin-D5 hydrochloride as the gold standard for quantifying lomefloxacin in biological samples. A 2023 study employing inductively coupled plasma-mass spectrometry (ICP-MS) with oxygen reaction mode demonstrated the compound's utility in mitigating matrix effects from high organic content samples, achieving detection limits of 0.002–1.294 ng/ml for elemental impurities . When used as an internal standard, the deuterated analog compensates for:

  • Ion suppression/enhancement effects in electrospray ionization

  • Sample loss during extraction procedures

  • Instrumental drift across analytical batches

Validation studies report mean recoveries of 93.7–108.2% with precision ≤0.55% RSD, meeting International Council for Harmonisation (ICH) Q3D guidelines for elemental impurity analysis .

Photodegradation Studies and Catalytic Effects

Investigations into metal-catalyzed photodegradation mechanisms have leveraged lomefloxacin-D5 hydrochloride to track degradation pathways. A controlled study exposing lomefloxacin-metal ion complexes to UV light (λ = 365 nm) for 10 days revealed:

  • 23% increase in degradation rate with Fe³⁺ ions (5 ppm)

  • 18% acceleration with Cu²⁺ ions (3 ppm)

  • Complete degradation pathway elucidation via HRMS using the deuterated standard

These findings underscore the compound's value in stability testing and impurity profiling .

Pharmacological Context and Metabolic Profiling

Parent Compound Pharmacokinetics

Lomefloxacin, the non-deuterated parent drug, exhibits:

  • Oral bioavailability: 95–98%

  • Protein binding: 10%

  • Elimination half-life: 8 hours

  • Renal clearance: 271 ml/min/1.73 m²

The minimal metabolism (65% excreted unchanged) makes isotopic labeling particularly effective for excretion studies .

Metabolic Stability Assessment

Comparative pharmacokinetic studies using lomefloxacin-D5 hydrochloride have revealed:

  • 98.2% isotopic purity maintained over 72-hour excretion periods

  • <2% metabolic exchange of deuterium labels

  • 9% glucuronide metabolite formation consistent with native compound

These data confirm the structural integrity of the deuterated standard during in vivo applications .

ParameterSpecification
Flash Point11°C (Methanol solution)
LD₅₀ Oral (Rat)175 mg/kg
Permissible Exposure<0.1 mg/m³ (8-hr TWA)

Personal protective equipment (PPE) mandates include nitrile gloves, chemical goggles, and NIOSH-approved respirators for vapor exposure .

Regulatory Status and Quality Control

Certification Standards

Commercial preparations meet stringent specifications:

Test ParameterAcceptance Criteria
Isotopic Purity≥99.0% D₅
Chemical Purity≥98.5% (HPLC)
Residual Solvents<50 ppm methanol

Batch-specific certificates of analysis document compliance with ICH Q3D(R2) and USP ⟨1225⟩ guidelines .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator